Cas no 89292-95-5 (1H-1,2,4-Triazol-3-amine, 5-[4-(cyclohexylmethyl)-1-piperazinyl]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[4-(cyclohexylmethyl)-1-piperazinyl]-
• CAS No: 89292-95-5
• MF: C₁₃H₂₄N₆
• MW: 264.369861602783
• CID: 605199
• PubChem ID: 13267635
• Update Time: 2025-04-19

1H-1,2,4-Triazol-3-amine, 5-[4-(cyclohexylmethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[4-(cyclohexylmethyl)-1-piperazinyl]-
• 3-[4-(cyclohexylmethyl)piperazin-1-yl]-1H-1,2,4-triazol-5-amine
• 89292-95-5
• SCHEMBL11197489
• DTXSID90533251
• CHEMBL154133

• Inchi： 1S/C13H24N6/c14-12-15-13(17-16-12)19-8-6-18(7-9-19)10-11-4-2-1-3-5-11/h11H,1-10H2,(H3,14,15,16,17)
• InChI Key： ZMCSEXZPLSVZEF-UHFFFAOYSA-N
• SMILES： N1(CCN(C2=NNC(N)=N2)CC1)CC1CCCCC1

Computed Properties

• Exact Mass: 264.20624479g/mol
• Monoisotopic Mass: 264.20624479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.1Ų